A thiolate/disulfideionic liquid electrolyte for organic dye-sensitized solar cells based on Pt-free counter electrodes†

Chemical Communications Pub Date: 2011-08-09 DOI: 10.1039/C1CC13723A

Abstract

The ionic liquid, 1-ethyl-3-methylimidazolium tetracyanoborate, was employed to prepare a thiolate/disulfide ionic liquid electrolyte with low viscosity for organic dye-sensitized solar cells (DSCs). CoS was introduced and showed better photovoltaic performance in DSCs than the ubiquitous platinized FTO CE.

Graphical abstract: A thiolate/disulfide ionic liquid electrolyte for organic dye-sensitized solar cells based on Pt-free counter electrodes
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